3-Methoxy-[1,1'-biphenyl]-4-carbonitrile

• IUPAC Name: 2-methoxy-4-phenylbenzonitrile
• InChI: InChI=1S/C14H11NO/c1-16-14-9-12(7-8-13(14)10-15)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key: DZVBZHBSBZRLES-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC=CC=C2)C#N
• Molecular Formula: C14H11NO
• Molecular Weight: 209.24 g/mol

Description

3-Methoxy-[1,1'-biphenyl]-4-carbonitrile is a useful research compound. Its molecular formula is C14H11NO and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Liquid Crystal Phases : The compound, along with its homologous series, exhibits calamitic liquid crystal phases. Aspect ratios for these molecules, crucial for understanding their liquid crystal molecular geometry, were computed using electronic structure calculations (Villanueva-García, Martínez-Richa, & Robles, 2006).

• Molecular Structure Analysis : The compound was involved in a study focused on synthesizing and determining the crystal structure of related compounds. This provided insights into their molecular configuration and helped in the understanding of bond lengths, valency angles, and hydrogen bonding (Moustafa & Girgis, 2007).

• Optoelectronic Characteristics and Lasing Application : Synthesized derivatives of the compound were studied for their potential in lasing applications. Unique crystalline forms and optoelectronic characteristics were observed, indicating possibilities for use in amplified spontaneous emission and optically pumped lasing (Matsuo et al., 2020).

• Corrosion Inhibition Properties : A computational study on novel quinoline derivatives, including those containing methoxy and carbonitrile groups, explored their potential as corrosion inhibitors for iron. The study combined quantum chemical calculations with molecular dynamics simulation approaches (Erdoğan et al., 2017).

• Antimicrobial Activity : Schiff bases synthesized using compounds related to 3-Methoxy-[1,1'-biphenyl]-4-carbonitrile were evaluated for their antimicrobial activity. This research contributes to the development of new compounds with potential pharmaceutical applications (Puthran et al., 2019).

• Hydrogen Bonding in Liquid Crystals : The compound was studied in the context of hydrogen bonding in liquid crystals. The research involved analyzing the phase properties of mixtures containing the compound, contributing to a better understanding of liquid crystal behavior (Walker et al., 2020).